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Compound of Interest

Compound Name: Ethyl(phenyl)mercury

Cat. No.: B15493575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and structural

characteristics of various ethylmercury compounds. It is designed to serve as a valuable

resource for researchers, scientists, and professionals involved in drug development and

related fields who require detailed information on these organometallic substances. The guide

includes summaries of quantitative data, detailed experimental protocols, and visualizations of

key chemical processes.

Synthesis of Ethylmercury Compounds
The synthesis of ethylmercury compounds can be achieved through several routes, primarily

involving the reaction of an ethylating agent with a mercury(II) salt. The most common methods

include the use of Grignard reagents and tetraethyllead.

Synthesis of Ethylmercury Chloride (C₂H₅HgCl)
Ethylmercury chloride is a key precursor for the synthesis of other ethylmercury derivatives.

Experimental Protocol:

Method 1: From a Grignard Reagent

Preparation of Ethylmagnesium Bromide: In a flame-dried, three-necked flask equipped

with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium
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turnings. Add a small crystal of iodine to initiate the reaction. Slowly add a solution of ethyl

bromide in anhydrous diethyl ether to the magnesium turnings with stirring. The reaction is

exothermic and should be controlled by the rate of addition to maintain a gentle reflux.

After the addition is complete, continue to reflux the mixture for 30 minutes to ensure

complete formation of the Grignard reagent.

Reaction with Mercuric Chloride: Cool the Grignard solution to 0 °C in an ice bath. Slowly

add a solution of mercuric chloride (HgCl₂) in anhydrous diethyl ether to the stirred

Grignard reagent. A white precipitate will form.

Work-up and Purification: After the addition is complete, stir the reaction mixture at room

temperature for 1-2 hours. Carefully pour the mixture onto a mixture of ice and dilute

hydrochloric acid to decompose the unreacted Grignard reagent and magnesium salts.

Separate the ether layer, and wash it with water. Dry the ether layer over anhydrous

sodium sulfate. Evaporate the ether to obtain crude ethylmercury chloride. Recrystallize

the product from hot ethanol to yield white, iridescent crystals.[1]

Method 2: From Tetraethyllead

Reaction Setup: In a reaction vessel equipped with a stirrer and a cooling system, dissolve

tetraethyllead in a suitable polar solvent such as ethanol.[1]

Addition of Mercuric Chloride: Slowly add mercuric chloride to the stirred solution. The

reaction is exothermic, and the temperature should be maintained below 40 °C.[1]

Isolation: The reaction is typically complete within 30 minutes. The ethylmercury chloride

can be isolated by removing the solvent under vacuum. Further purification can be

achieved by recrystallization.[1]

Synthesis of Ethylmercury Chloride via Grignard Reaction

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.researchgate.net/profile/Wesley-Sattler
https://www.researchgate.net/profile/Wesley-Sattler
https://www.researchgate.net/profile/Wesley-Sattler
https://www.researchgate.net/profile/Wesley-Sattler
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15493575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl Bromide

Reaction in
Diethyl Ether

Magnesium

Ethylmagnesium
Bromide (EtMgBr)

Ethylmercury
Chloride

Reacts with

Mercuric Chloride

Forms

Click to download full resolution via product page

Caption: Synthesis of Ethylmercury Chloride from Ethyl Bromide and Magnesium.

Synthesis of Ethylmercury Phosphate ((C₂H₅Hg)₃PO₄)
Ethylmercury phosphate can be prepared from other ethylmercury salts.

Experimental Protocol:

Method 1: From Ethylmercuric Acetate

Reaction: React ethylmercuric acetate with phosphoric acid. The specific reaction

conditions, such as solvent and temperature, are not well-documented in readily available

literature but would likely involve mixing the reagents in a suitable solvent.

Method 2: From Tetraethyllead and Mercuric Oxide

Reaction Mixture: Mix mercuric oxide and a solid diluent like talc. Add tetraethyllead and a

mixture of higher aliphatic alcohols. Cool the mixture to approximately 10 °C.

Acid Addition: Slowly add a solution of phosphoric acid in ethanol. The temperature should

be kept below 30 °C. The ethylmercury phosphate forms as a granular product.[1]

Synthesis of Ethylmercury Phosphate
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Caption: Synthesis of Ethylmercury Phosphate.

Synthesis of Ethylmercury Acetate (C₂H₅HgO₂CCH₃)
Details for the synthesis of ethylmercury acetate are not extensively described in the available

literature, but it can be inferred that it would be prepared by reacting an ethylmercury base,

such as ethylmercury hydroxide, with acetic acid.

Structure of Ethylmercury Compounds
The ethylmercury cation (C₂H₅Hg⁺) is the core of these compounds, where an ethyl group is

covalently bonded to a mercury atom. The mercury center is typically in the +2 oxidation state.

[2] In most of its compounds, the ethylmercury cation adopts a linear coordination geometry,

forming compounds of the general formula C₂H₅HgX, where X is an anion.[2] In some cases, a

trigonal coordination geometry can also be observed.[2]

Crystallographic Data
The molecular structure of sodium ethylmercury thiosalicylate (Thimerosal) has been

determined by single-crystal X-ray diffraction. This provides precise information on bond

lengths and angles.

Compound Bond
Bond Length

(Å)
Bond Angle Angle (°)

Thimerosal C-Hg 2.083(6) C-Hg-S 177.3(2)

Hg-S 2.353(2)
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Data from Melnick et al., Inorg. Chem. 2008, 47, 14, 6421–6426.

Structure of the Ethylmercury Cation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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